Cas no 1082869-55-3 (4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine)

4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine is a heterocyclic compound featuring an oxadiazole core linked to a dimethoxyphenyl group and an aminophenyl substituent. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The oxadiazole moiety contributes to stability and potential bioactivity, while the dimethoxy and amino groups enhance solubility and reactivity for further functionalization. Its well-defined molecular architecture is advantageous for applications in drug discovery, particularly as a scaffold for kinase inhibitors or fluorescent probes. The compound’s purity and structural precision ensure reproducibility in synthetic and analytical studies.

4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine structure

1082869-55-3 structure

Product Name:4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine

CAS No:1082869-55-3

MF:C₁₆H₁₅N₃O₃

MW:297.308603525162

CID:5230359

Update Time:2026-03-07

4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine Chemical and Physical Properties

Names and Identifiers

- 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine
- Inchi： 1S/C16H15N3O3/c1-20-13-8-5-11(9-14(13)21-2)16-19-18-15(22-16)10-3-6-12(17)7-4-10/h3-9H,17H2,1-2H3
- InChI Key： HTFMZBUQMFAFBD-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(C2=NN=C(C3=CC=C(OC)C(OC)=C3)O2)C=C1

4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM485396-1g	4-(5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)aniline	1082869-55-3	97%	1g	$480	2023-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD606264-1g	4-(5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)aniline	1082869-55-3	97%	1g	￥3367.0	2023-03-01
Ambeed	A884839-1g	4-(5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)aniline	1082869-55-3	97%	1g	$490.0	2024-04-26

4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine

Research Briefing on 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine (CAS: 1082869-55-3)

In recent years, the compound 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine (CAS: 1082869-55-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring an oxadiazole core, has shown promising potential in various therapeutic applications, particularly as a scaffold for drug discovery. The unique structural attributes of this molecule, including its aromatic and heterocyclic components, make it a versatile candidate for targeting diverse biological pathways.

Recent studies have focused on the synthesis and pharmacological evaluation of 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of protein kinases involved in inflammatory and oncogenic signaling. The study employed molecular docking and in vitro assays to demonstrate the compound's high binding affinity and selectivity for specific kinase targets, suggesting its potential as a lead compound for anti-inflammatory and anti-cancer therapies.

Another key area of research involves the compound's application in neurodegenerative diseases. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the neuroprotective effects of 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine in models of Alzheimer's disease. The results indicated that the compound could attenuate oxidative stress and reduce amyloid-beta aggregation, two critical pathological features of the disease. These findings underscore its potential as a multifunctional therapeutic agent.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis, which improves scalability and reduces environmental impact. This development is particularly relevant for industrial-scale production, addressing one of the key challenges in transitioning from bench to bedside.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine, such as its metabolic stability and bioavailability, require further optimization. Ongoing research is exploring structural modifications to enhance these parameters while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-[5-(3,4-Dimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine (CAS: 1082869-55-3) represents a compelling case study in modern drug discovery. Its diverse biological activities and synthetic adaptability position it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its mechanisms of action and advancing it through preclinical and clinical development pipelines.